![molecular formula C15H19N5 B2681226 N-(3,4-dimethylphenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine CAS No. 332073-80-0](/img/structure/B2681226.png)
N-(3,4-dimethylphenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-dimethylphenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine (DMPPG) is an organoguanidine compound, which has been studied extensively for its numerous applications in scientific research. DMPPG is a versatile compound that can be used in a variety of research applications, including drug development, protein-ligand interactions, and molecular modeling. The unique properties of this compound make it an ideal choice for a wide range of research applications.
Scientific Research Applications
Guanidine Derivatives in Immunomodulation
Metformin, a derivative of guanidine, shows promise beyond its antidiabetic use, displaying immunomodulatory features potentially relevant for treating autoimmune diseases. It interacts with key immunopathological mechanisms such as T helper 17/regulatory T cell balance and cytokine synthesis, which could contribute to its antiaging and anticancer properties (Ursini et al., 2018).
Biological Activities of Guanidine Compounds
Guanidine-containing derivatives exhibit a wide range of therapeutic activities, including CNS effects, anti-inflammatory properties, and chemotherapeutic applications. These compounds are significant in designing novel drugs due to their diverse chemical, biochemical, and pharmacological properties (Sa̧czewski & Balewski, 2009).
Screening Guanidine Derivatives for Therapeutic Applications
Recent research has focused on the therapeutic application of newly synthesized guanidine derivatives, including small peptides and peptidomimetics. Guanidine-based compounds are explored for their potential as neurodegenerative therapeutic options and anti-inflammatory agents, among other uses. Further studies are needed to support their efficacy in various therapeutic areas (Rauf, Imtiaz-ud-Din, & Badshah, 2014).
Antifungal Agents
Guanidine compounds have shown antifungal activity against human-relevant fungal pathogens. A diverse range of guanidine-containing derivatives have been identified, including small molecules and natural products, indicating their potential as antifungal agents (Baugh, 2022).
properties
IUPAC Name |
1-(3,4-dimethylphenyl)-2-(4,6-dimethylpyrimidin-2-yl)guanidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N5/c1-9-5-6-13(7-10(9)2)19-14(16)20-15-17-11(3)8-12(4)18-15/h5-8H,1-4H3,(H3,16,17,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQIFZSAFENSWLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=NC2=NC(=CC(=N2)C)C)N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(C=C1)N/C(=N/C2=NC(=CC(=N2)C)C)/N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dimethylphenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.